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Compound of Interest

Compound Name: C.l. Acid Violet 48

Cat. No.: B1624508

Spectroscopic Profile of C.I. Acid Violet 48: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of C.l.
Acid Violet 48, a synthetic anthraquinone dye. The information detailed herein is intended to
support research and development activities by providing key data on its ultraviolet-visible (UV-
Vis), infrared (IR), and nuclear magnetic resonance (NMR) characteristics.

Chemical Identity and Molecular Structure

C.l. Acid Violet 48 is an organic compound classified as an anthraquinone derivative. It is
registered under the CAS number 12220-51-8.[1][2][3][4][5] The molecular formula for C.I. Acid
Violet 48 is C37H3sN2Na20+S:2 with a corresponding molecular weight of 764.82 g/mol .[3][6]

UV-Vis Spectroscopy

The color of C.I. Acid Violet 48 arises from its absorption of light in the visible spectrum.[1] In
aqueous solutions, it exhibits two primary absorption bands.
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Spectroscopic Parameter Wavelength (nm) Solvent
Amax 1 551 Water
Amax 2 591-592 Water

Infrared (IR) Spectroscopy

IR spectroscopy is utilized to identify the various functional groups within the C.l. Acid Violet
48 molecule by detecting the absorption of infrared radiation at frequencies corresponding to
specific bond vibrations.[1] While a complete experimental spectrum is not publicly available,
the key functional groups expected to show characteristic absorption bands include its sulfonic

acid groups.[1]

. Expected Absorption ] .
Functional Group - ( 1 Vibration
ange (cm~

Sulfonic Acid (S=0) 1180 - 1030 Strong stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of C.I. Acid
Violet 48.

'H NMR Spectroscopy

The proton NMR spectrum, typically recorded in a deuterated solvent such as D20 or DMSO-
ds, would reveal distinct signals corresponding to the aromatic protons on the anthraquinone
core and the substituted benzene rings.[1]

3C NMR Spectroscopy

The carbon-13 NMR spectrum would provide information on the different carbon environments
within the dye molecule.[1]

Experimental Protocols
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The following are generalized experimental protocols for the spectroscopic analysis of C.I. Acid
Violet 48.

UV-Vis Spectroscopy

A solution of C.I. Acid Violet 48 is prepared in a suitable solvent, typically deionized water. The
concentration is adjusted to ensure the absorbance falls within the linear range of the
spectrophotometer (ideally between 0.1 and 1.0 AU). The spectrum is recorded against a
solvent blank over a wavelength range of at least 200-800 nm to determine the absorption
maxima (Amax).

IR Spectroscopy

A small amount of the solid C.I. Acid Violet 48 sample is mixed with potassium bromide (KBr)
and pressed into a thin pellet. The IR spectrum is then recorded using a Fourier-Transform
Infrared (FTIR) spectrometer. Alternatively, the spectrum can be obtained using an Attenuated
Total Reflectance (ATR) accessory.

NMR Spectroscopy

A sample of C.l. Acid Violet 48 is dissolved in a deuterated solvent (e.g., DMSO-ds or D20). A
small amount of a reference standard, such as tetramethylsilane (TMS), may be added. *H and
13C NMR spectra are then acquired on a high-field NMR spectrometer.

Visualized Workflows
Synthesis of C.I. Acid Violet 48

The synthesis of C.I. Acid Violet 48 is a multi-step process.[6][7] It begins with the
condensation of 1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid with
2,4,6-trimethylaniline.[6] This is followed by a second condensation reaction with p-tert-
octylphenol and a final sulfonation step.[6]
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Caption: Synthesis workflow for C.I. Acid Violet 48.

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic characterization of
an organic dye like C.I. Acid Violet 48.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. C.1. Acid Violet 48 | 12220-51-8 | Benchchem [benchchem.com]

2. C.I. Acid Violet 48 | C37H38N2Na209S2 | CID 11969493 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. alfa-chemistry.com [alfa-chemistry.com]

4. C.1. Acid Violet 48 | SIELC Technologies [sielc.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1624508?utm_src=pdf-body-img
https://www.benchchem.com/product/b1624508?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b081343
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Acid-Violet-48
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Acid-Violet-48
https://www.alfa-chemistry.com/product/acid-violet-cas-12220-51-8-50218.html
https://sielc.com/c-i-acid-violet-48
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

5. spectrabase.com [spectrabase.com]

6. Solvent Violet 13(81-48-1) 13C NMR spectrum [chemicalbook.com]

7. C.I. Acid Violet 48 | 12220-52-9 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [Spectroscopic properties of C.I. Acid Violet 48 (UV-Vis,
IR, NMR)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624508#spectroscopic-properties-of-c-i-acid-violet-
48-uv-vis-ir-nmr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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